Cas no 116084-90-3 (Scropolioside B)

• Product Name: Scropolioside B
• CAS No: 116084-90-3
• MF: C₄₁H₄₆O₁₇
• MW: 810.7937541008
• CID: 214136
• PubChem ID: 45360375
• Update Time: 2024-03-01

Scropolioside B Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranoside,(1aS,1bS,2S,5aR,6S,6aS)-6-[[2-O-acetyl-6-deoxy-3,4-bis-O-[(2E)-1-oxo-3-phenyl-2-propen-1-yl]-a-L-mannopyranosyl]oxy]-1a,1b,2,5a,6,6a-hexahydro-1a-(hydroxymethyl)oxireno[4,5]cyclopenta[1,2-c]pyran-2-yl
• b-D-Glucopyranoside,(1aS,1bS,2S,5aR,6S,6aS)-6-[[2-O-acetyl-6-deoxy-3,4-bis-O-[(2E)-1-oxo-3-phenyl-2-propen-1-yl]-a-L-mannopyr
• b-D-Glucopyranoside,(1aS,1bS,2S,5aR,6S,6aS)-6-[[2-O-acetyl-6-deoxy-3,4-bis-O-[(2E)-1-oxo-3-phenyl-2-propen-1-yl]-a-L-mannopyranosyl]oxy]-1a,1b,2,5a,6,6a-hexahydro-1a-(hydroxymethyl)oxireno[4,5]cyclope
• b-D-Glucopyranoside,(1aS,1bS,2S,5aR,6S,6aS)-6-[[2-O-acetyl-6-deoxy-3,4-bis-O-[(2E)-1-oxo-3-phenyl-2-propenyl]-a-L-mannopyranosyl]oxy]-1a,1b,2,5a,6,6a-hexahydro-1a-(hydroxymethyl)oxireno[4,5]cyclopenta[1,2-c]pyran-2-yl(9CI)
• b-D-Glucopyranoside,6-[[2-O-acetyl-6-deoxy-3,4-bis-O-(1-oxo-3-phenyl-2-propenyl)-a-L-mannopyranosyl]oxy]-1a,1b,2,5a,6,6a-hexahydro-1a-(hydroxymethyl)oxireno[4,5]cyclopenta[1,2-c]pyran-2-yl,[1aS-[1aa,1bb,2b,5ab,6b[3(
• β-D-Glucopyranoside, (1aS,1bS,2S,5aR,6S,6aS)-6-[[2-O-acetyl-6-deoxy-3,4-bis-O-[(2E)-1-oxo-3-phenyl-2-propen-1-yl]-α-L-mannopyranosyl]oxy]-1a,1b,2,5a,6,6a-hexahydro-1a-(hydroxymethyl)oxireno[4,5]cyclopenta[1,2-c]pyran-2-yl
• AKOS040736252
• NCGC00384953-01_C41H46O17_(1aS,1bS,2S,5aR,6S,6aS)-6-({2-O-Acetyl-6-deoxy-3,4-bis-O-[(2E)-3-phenyl-2-propenoyl]-alpha-L-mannopyranosyl}oxy)-1a-(hydroxymethyl)-1a,1b,2,5a,6,6a-hexahydrooxireno[4,5]cyclopenta[1,2-c]pyran-2-yl beta-D-glucopyranoside
• Scropolioside B
• [(2S,3S,4R,5R,6S)-5-acetyloxy-6-[[(1S,2S,4S,5S,6R,10S)-2-(hydroxymethyl)-10-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,9-dioxatricyclo[4.4.0.02,4]dec-7-en-5-yl]oxy]-2-methyl-4-[(E)-3-phenylprop-2-enoyl]oxyoxan-3-yl] (E)-3-phenylprop-2-enoate
• 116084-90-3
• NCGC00384953-01

• Inchi： 1S/C41H46O17/c1-21-33(54-27(45)15-13-23-9-5-3-6-10-23)35(55-28(46)16-14-24-11-7-4-8-12-24)36(52-22(2)44)40(51-21)56-34-25-17-18-50-38(29(25)41(20-43)37(34)58-41)57-39-32(49)31(48)30(47)26(19-42)53-39/h3-18,21,25-26,29-40,42-43,47-49H,19-20H2,1-2H3/b15-13+,16-14+/t21-,25+,26+,29+,30+,31-,32+,33-,34-,35+,36+,37-,38-,39-,40-,41+/m0/s1
• InChI Key： PCHWYSGBVKSPAM-VNWDAGECSA-N
• SMILES： CC(O[C@@H]1[C@H](OC(/C=C/C2C=CC=CC=2)=O)[C@@H](OC(/C=C/C2C=CC=CC=2)=O)[C@H](C)O[C@H]1O[C@H]1[C@H]2[C@H]([C@@H](OC=C2)O[C@H]2[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO)O2)[C@@]2([C@H]1O2)CO)=O

Computed Properties

• Exact Mass: 810.27349999g/mol
• Monoisotopic Mass: 810.27349999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 58
• Rotatable Bond Count: 16
• Complexity: 1520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 16
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.184
• Topological Polar Surface Area: 239Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid esters